Cas no 1461709-17-0 (tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate)
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(cyanomethyl)-N-(2-hydroxypropyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate
-
- Inchi: 1S/C10H18N2O3/c1-8(13)7-12(6-5-11)9(14)15-10(2,3)4/h8,13H,6-7H2,1-4H3
- InChI Key: PEWOHDZJAIBOPH-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CC#N)CC(O)C
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-133024-0.05g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 0.05g |
$179.0 | 2023-02-15 | |
| Enamine | EN300-133024-0.1g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 0.1g |
$268.0 | 2023-02-15 | |
| Enamine | EN300-133024-0.25g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 0.25g |
$383.0 | 2023-02-15 | |
| Enamine | EN300-133024-0.5g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 0.5g |
$601.0 | 2023-02-15 | |
| Enamine | EN300-133024-1.0g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-133024-2.5g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 2.5g |
$1509.0 | 2023-02-15 | |
| Enamine | EN300-133024-5.0g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 5.0g |
$2235.0 | 2023-02-15 | |
| Enamine | EN300-133024-10.0g |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85% | 10.0g |
$3314.0 | 2023-02-15 | |
| Enamine | EN300-133024-50mg |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85.0% | 50mg |
$179.0 | 2023-09-30 | |
| Enamine | EN300-133024-100mg |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate |
1461709-17-0 | 85.0% | 100mg |
$268.0 | 2023-09-30 |
tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate
Introduction to Tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate (CAS No. 1461709-17-0)
Tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate, a compound with the chemical formula C9H13N2O3, is a specialized intermediate in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 1461709-17-0, has garnered significant attention due to its versatile applications in the synthesis of bioactive molecules. The structure of this molecule incorporates both a cyanomethyl group and a 2-hydroxypropyl moiety, which contribute to its reactivity and utility in various chemical transformations.
The tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate is particularly notable for its role in the development of novel therapeutic agents. Its unique functional groups make it an excellent candidate for further derivatization, enabling the creation of complex pharmacophores that can interact with biological targets. In recent years, there has been a growing interest in carbamate-based compounds due to their potential as intermediates in drug discovery. These compounds often exhibit enhanced stability and bioavailability, making them attractive for medicinal applications.
Recent advancements in synthetic methodologies have highlighted the importance of tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate in the construction of advanced molecular architectures. For instance, researchers have utilized this intermediate to develop new analogs of existing drugs, improving their efficacy and reducing side effects. The cyanomethyl group, in particular, has been shown to be a critical component in modulating the pharmacokinetic properties of drug candidates. This has led to increased exploration of its derivatives in both academic and industrial settings.
The 2-hydroxypropyl moiety in the molecule also plays a crucial role in its functionality. This group can participate in hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological agents. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of more complex structures with tailored properties. Such modifications are often necessary to optimize drug candidates for specific therapeutic applications.
In the context of modern drug development, the demand for high-quality intermediates like tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate continues to rise. The compound's ability to serve as a building block for more complex molecules makes it invaluable in medicinal chemistry. Furthermore, its synthetic accessibility has been improved through recent innovations in organic synthesis, making it more readily available for research purposes.
One area where this compound has shown promise is in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, and carbamate-based inhibitors have been particularly successful due to their ability to mimic natural substrates. The cyanomethyl group can interact with specific residues in the enzyme's active site, leading to potent inhibition. This has been particularly relevant in the treatment of metabolic disorders and inflammatory conditions.
Another significant application of tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate is in the synthesis of nucleoside analogs. These analogs are important for their role in antiviral and anticancer therapies. The structural features of this compound allow it to be incorporated into nucleoside chains, where it can interfere with viral replication or cancer cell proliferation. Recent studies have demonstrated its effectiveness in this context, highlighting its potential as a lead compound for further development.
The versatility of tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate extends beyond pharmaceutical applications. It has also been explored as a precursor in materials science, particularly in the synthesis of polymers and coatings that exhibit enhanced durability and functionality. The unique reactivity of its functional groups makes it an attractive candidate for creating advanced materials with specialized properties.
In conclusion, tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate (CAS No. 1461709-17-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug development, while its broader applications in materials science highlight its versatility. As research continues to uncover new uses for this compound, its relevance is expected to grow even further.
1461709-17-0 (tert-butyl N-(cyanomethyl)-N-(2-hydroxypropyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)